Cas no 77419-78-4 ((5-Methoxy-1H-indol-3-yl)methanol)

• Product Name: (5-Methoxy-1H-indol-3-yl)methanol
• CAS No: 77419-78-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD06202621
• CID: 1069540
• PubChem ID: 4255293
• Update Time: 2025-11-02

(5-Methoxy-1H-indol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Methoxy-1H-indol-3-yl)methanol
• (5-METHOXY-1H-INDOL-3-YL)-METHANOL
• 1H-INDOLE-3-METHANOL,5-METHOXY-
• 5-methoxy-1H-indol-3-yl-methanol
• 77419-78-4
• MFCD06202621
• AS-8592
• AKOS005214661
• CMHPTCVFDZJNBG-UHFFFAOYSA-N
• CDA41978
• 5-methoxy-1H-indol-3yl-methanol
• 5-methoxy -1H-indol-3-yl-methanol
• SCHEMBL1723383
• DB-350024
• STK034824

• MDL： MFCD06202621
• Inchi： 1S/C10H11NO2/c1-13-8-2-3-10-9(4-8)7(6-12)5-11-10/h2-5,11-12H,6H2,1H3
• InChI Key： CMHPTCVFDZJNBG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(CO)=CN2

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.2Ų

Additional information on (5-Methoxy-1H-indol-3-yl)methanol

Chemical Profile of (5-Methoxy-1H-indol-3-yl)methanol (CAS No. 77419-78-4)

(5-Methoxy-1H-indol-3-yl)methanol, identified by its CAS number 77419-78-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol, featuring a methoxy-substituted indole core, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The indole moiety, known for its presence in numerous bioactive molecules, combined with the methoxy functional group, makes this compound a valuable intermediate in the synthesis of more complex pharmacophores.

The structural attributes of (5-Methoxy-1H-indol-3-yl)methanol contribute to its reactivity and utility in various chemical transformations. The presence of the hydroxymethyl group at the 3-position of the indole ring enhances its participation in nucleophilic addition reactions, while the methoxy group at the 5-position provides stability and influences electronic properties. These features make it a promising candidate for further derivatization, enabling the development of novel compounds with tailored biological activities.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. Studies have highlighted the significance of modulating biological pathways through indole-based scaffolds, particularly in oncology, neurology, and anti-inflammatory applications. The compound (5-Methoxy-1H-indol-3-yl)methanol has been explored in several research endeavors as a precursor for more sophisticated molecules. Its role in generating structurally diverse analogs has been instrumental in uncovering new pharmacological targets.

One notable area of investigation involves the use of (5-Methoxy-1H-indol-3-yl)methanol in the synthesis of indole alkaloids, which are known for their diverse biological effects. Researchers have leveraged its scaffold to develop derivatives with enhanced binding affinity to specific receptors or enzymes. For instance, modifications at the 3-position hydroxyl group have been shown to influence metabolic stability and bioavailability, critical factors in drug design.

The pharmaceutical industry has also recognized the potential of (5-Methoxy-1H-indol-3-yl)methanol as a building block for antineoplastic agents. Preclinical studies have demonstrated that certain indole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. By incorporating this compound into drug candidates, scientists aim to develop therapies that disrupt key signaling pathways while minimizing off-target effects.

Beyond oncology, research into neurological disorders has seen the incorporation of (5-Methoxy-1H-indol-3-yl)methanol derivatives as potential neuroprotective agents. The indole scaffold is particularly relevant here due to its ability to interact with neurotransmitter systems and modulate inflammatory responses. Early-stage studies suggest that compounds derived from this scaffold may offer benefits in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic methodologies employed for preparing (5-Methoxy-1H-indol-3-yl)methanol are equally important in determining its accessibility and scalability for industrial applications. Advances in catalytic processes and green chemistry principles have enabled more efficient routes to this intermediate. For example, transition-metal-catalyzed cross-coupling reactions have been optimized to introduce functional groups at desired positions with high regioselectivity. Such improvements not only reduce costs but also minimize environmental impact.

The analytical characterization of (5-Methoxy-1H-indol-3-yl)methanol is another critical aspect ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to confirm structural integrity and assess impurity profiles. These analytical tools provide essential data for regulatory submissions and ensure compliance with pharmaceutical standards.

In conclusion, (5-Methoxy-1H-indol-3-yl)methanol (CAS No. 77419-78-4) represents a fascinating compound with broad applications in drug discovery and synthetic chemistry. Its unique structural features make it a versatile intermediate for generating bioactive molecules across multiple therapeutic areas. As research continues to uncover new derivatives and applications, this compound is poised to remain a cornerstone in pharmaceutical innovation.